Cas no 642028-71-5 (3-Pyridinecarbonitrile, 2-amino-4-(4-bromophenyl)-6-(4-chlorophenyl)-)
642028-71-5 structure
Product Name:3-Pyridinecarbonitrile, 2-amino-4-(4-bromophenyl)-6-(4-chlorophenyl)-
CAS No:642028-71-5
MF:C18H11BrClN3
MW:384.657041788101
CID:424740
PubChem ID:3375640
Update Time:2025-04-19
3-Pyridinecarbonitrile, 2-amino-4-(4-bromophenyl)-6-(4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile, 2-amino-4-(4-bromophenyl)-6-(4-chlorophenyl)-
- 2-amino-4-(4-bromophenyl)-6-(4-chlorophenyl)pyridine-3-carbonitrile
- DTXSID00391920
- 642028-71-5
-
- Inchi: 1S/C18H11BrClN3/c19-13-5-1-11(2-6-13)15-9-17(23-18(22)16(15)10-21)12-3-7-14(20)8-4-12/h1-9H,(H2,22,23)
- InChI Key: RJELELHUDPFPHV-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1C(C#N)=C(N)N=C(C2C=CC(=CC=2)Cl)C=1
Computed Properties
- Exact Mass: 382.98263
- Monoisotopic Mass: 382.982
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 62.7Ų
Experimental Properties
- PSA: 62.7
3-Pyridinecarbonitrile, 2-amino-4-(4-bromophenyl)-6-(4-chlorophenyl)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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